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Compound of Interest

Compound Name: Methyl 3-chloro-2-oxobutanoate
Cat. No.: B1499570
Get Quote
\ J

Synthesis, Quality Assurance, and Strategic Sourcing for Drug Discovery

Executive Summary

Methyl 3-chloro-2-oxobutanoate (CAS 267883-53-4) is a specialized heterocyclic building
block, primarily utilized in the Hantzsch thiazole synthesis to access 5-methylthiazole-4-
carboxylate scaffolds. Unlike its more common isomer (Methyl 2-chloro-3-oxobutanoate, used
for 4-methylthiazole-5-carboxylates in drugs like Febuxostat), this molecule allows medicinal
chemists to invert the regiochemistry of the thiazole core. This structural inversion is critical for
Structure-Activity Relationship (SAR) exploration in kinase inhibitors and metabolic disease
targets.

This guide addresses the technical challenges of sourcing this non-commodity intermediate,
providing a self-validating quality control protocol and a synthesis-based impurity analysis to
ensure experimental integrity.

Chemical Profile & Regiochemical Significance

Structural Identity[1][2]
« CAS Number: 267883-53-4[1][2]
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» |IUPAC Name: Methyl 3-chloro-2-oxobutanoate[1]
e Molecular Formula: C

H

Clo

[3]
e Molecular Weight: 150.56 g/mol

« SMILES:COC(=0)C(=0)C(C)Cl

The "Isomer Trap" in Sourcing

A common pitfall in sourcing this material is confusion with its constitutional isomer, which is
widely available as a commodity chemical.

Target Molecule (CAS Common Isomer (CAS
Feature

267883-53-4) 4755-81-1)

Methyl 3-chloro-2- Methyl 2-chloro-3-
Name

oxobutanoate oxobutanoate

-keto, -chloro,
Structure

-chloro ester -keto ester
Hantzsch Product 4-Carboxy-5-methylthiazole 5-Carboxy-4-methylthiazole

o Custom Synthesis / Spot ]

Availability Commodity / Bulk Stock

Market

) Febuxostat / Cefditoren

Key Use Novel SAR / Scaffold Inversion

synthesis

Critical Directive: When ordering, explicitly verify the position of the chlorine atom relative to the
ketone and ester. The target molecule (CAS 267883-53-4) has the chlorine on the terminal
ethyl group (position 3), not between the carbonyls.
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Synthesis & Impurity Landscape

Understanding the synthesis of CAS 267883-53-4 is essential for anticipating impurities that
suppliers may fail to report.

Synthetic Route (The "Oxalate" Pathway)

The most industrial-viable route involves the chlorination of methyl 2-oxobutanoate (alpha-
ketobutyrate).

e Precursor Formation: Reaction of Dimethyl Oxalate with Ethyl Magnesium Bromide yields
Methyl 2-oxobutanoate.

¢ Chlorination: Controlled chlorination using Sulfuryl Chloride (
) at low temperature (

to RT).

Impurity Profile (The "Hidden" Contaminants)

Since this is often a "made-to-order” chemical, purification is frequently minimal (distillation).

o Impurity A (Starting Material): Methyl 2-oxobutanoate.[3][4] Risk:[5] Competes in Hantzsch
reaction to form non-chlorinated side products.

e Impurity B (Over-chlorination): Methyl 3,3-dichloro-2-oxobutanoate. Risk:[5] Forms unstable
byproducts or acts as a chain terminator.

o Impurity C (Hydrolysis): 3-chloro-2-oxobutanoic acid. Risk:[5] Acidic degradation due to
moisture exposure during shipping.

Methyl 2-oxobutanoate Chlorination (0°C)
Methyl 3-chloro-2-oxobutanoate
(CAS 267883-53-4) Moisture/Storage
(SOZCI2 (Sulfuryl Chloridea/'

Excess SO2CI2

Empurity: Methyl 3,3—dich|0r0..)

Impurity: Hydrolyzed Acid)
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Click to download full resolution via product page

Figure 1: Synthesis pathway and genesis of critical impurities.

Quality Assurance: A Self-Validating Protocol

Do not rely solely on the Certificate of Analysis (CoA) provided by custom synthesis houses.
Implement this internal validation protocol upon receipt.

Visual Inspection

o Expected Appearance: Colorless to pale yellow oil.

» Red Flag: Dark brown or black liquid indicates significant polymerization or acid-catalyzed
degradation.

Analytical Validation (NMR)

Run a
-NMR in
. This is the definitive test for identity and purity.

» Diagnostic Signal (Target): Look for a quartet at

ppm (corresponding to the
proton) and a doublet at
ppm (the terminal methyl group).

» Diagnostic Signal (Impurity A): A triplet/quartet pattern typical of the ethyl group in
unchlorinated Methyl 2-oxobutanoate (

ppm for
).

» Diagnostic Signal (Impurity C): Broad singlet
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ppm (Carboxylic acid proton) indicating hydrolysis.
Handling & Storage
o Reactivity: The molecule is an

-keto ester with a
-halogen. It is prone to decarboxylation and hydrolysis.

o Storage: Store at -20°C under inert gas (Argon/Nitrogen).

o Shelf Life: typically <6 months. Re-validate purity before every critical reaction.

Strategic Sourcing & Suppliers

This compound is not a "catalog commodity.” It typically resides in the Spot Market or Custom
Synthesis tier.

Supplier Landscape

Most listings are from aggregators or custom synthesis labs in China. Major Western catalogs
(Sigma, Fisher) rarely stock this specific isomer.

Verified Supplier Types:

o Custom Synthesis Specialists (Tier 1): Companies like Amadis Chemical and Angene
International list this CAS. They often synthesize on demand.

o Lead Time: 2—4 weeks.
o Risk:[5][6][7][8] Batch-to-batch variability.

» Aggregators (Tier 2): Vendors like Conier Chem or Echemi listings. These firms source from
Tier 1 labs.

o Lead Time: Variable.

o Risk:[5][6][7][8] Lower control over cold-chain logistics.
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Sourcing Protocol (The "Go/No-Go" Decision)

Use the following decision tree to manage supply risk.

Need CAS 267883-53-4

Check Spot Market
(Amadis, Angene, etc.)

Order 1g Sample Commission Custom Synthesis
Request H-NMR Pre-shipment (2-4 Weeks)

N

Receive & Inspect
(Cold Chain?)

:

Internal QC (NMR)

>95% Purity <90% or Degraded

Fail: Purify (Distillation)
or Re-synthesis

Pass: Use in Synthesis

Click to download full resolution via product page

Figure 2: Strategic sourcing and validation workflow.
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Experimental Application: Hantzsch Thiazole
Synthesis

To utilize CAS 267883-53-4 effectively, follow this general procedure to access the inverted

thiazole scaffold.

Reaction:

Protocol:

Dissolve 1.0 equiv of Thioamide in Ethanol (0.5 M).
Add 1.1 equiv of Methyl 3-chloro-2-oxobutanoate.

Reflux for 2—4 hours. Monitor by TLC (The starting keto-ester is UV active; disappearance
indicates conversion).

Concentrate and neutralize with saturated

Extract with Ethyl Acetate. The product (Methyl 5-methylthiazole-4-carboxylate derivative) is
usually a stable solid.

Note on Regiochemistry: The C3-Methyl of the starting material becomes the C5-Methyl of the

thiazole. The C2-Carboxylate of the starting material becomes the C4-Carboxylate of the

thiazole.

References
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¢ Hantzsch Thiazole Synthesis: Mechanism and Regiochemistry.Organic Chemistry Portal.
Detailed mechanistic overview of thioamide condensation with alpha-halo ketones.

e Supplier Listing: Amadis Chemical.ChemBuyersGuide. Listing for CAS 267883-53-4.[1][2]

e Supplier Listing: Angene International.ChemBuyersGuide. Listing for CAS 267883-53-4.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Methyl 3-chloro-2-oxobutanoate (CAS
267883-53-4)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1499570/docs#technical-guide-methyl-3-chloro-2-
oxobutanoate-cas-267883-53-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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